Cas no 2060049-74-1 (2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid)

2-Fluoro-4-(1-oxo-1λ⁶-thiolan-1-ylidene)aminobenzoic acid is a specialized organic compound featuring a unique sulfoximine moiety integrated with a fluorinated benzoic acid backbone. This structure imparts distinct reactivity and potential applications in medicinal chemistry and agrochemical research. The fluorine substitution enhances metabolic stability and binding affinity, while the sulfoximine group offers versatile synthetic utility, particularly in transition-metal-catalyzed reactions. Its well-defined molecular architecture makes it a valuable intermediate for developing biologically active molecules, including enzyme inhibitors and receptor modulators. The compound’s high purity and stability under standard conditions ensure reliable performance in experimental settings, supporting its use in advanced pharmaceutical and chemical synthesis workflows.
2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid structure
2060049-74-1 structure
Product Name:2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid
CAS No:2060049-74-1
MF:C11H12FNO3S
MW:257.28128528595
MDL:MFCD30502090
CID:5154063
PubChem ID:125456386
Update Time:2025-05-22

2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-fluoro-4-[(tetrahydro-1-oxido-1-thienylidene)amino]-
    • 2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid
    • MDL: MFCD30502090
    • Inchi: 1S/C11H12FNO3S/c12-10-7-8(3-4-9(10)11(14)15)13-17(16)5-1-2-6-17/h3-4,7H,1-2,5-6H2,(H,14,15)
    • InChI Key: WNZZDZKEDOKRKD-UHFFFAOYSA-N
    • SMILES: N(=S1(CCCC1)=O)C1C=CC(C(=O)O)=C(F)C=1

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Additional information on 2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid

Comprehensive Overview of 2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid (CAS No. 2060049-74-1)

The compound 2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid (CAS No. 2060049-74-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro-substituted benzoic acid backbone and a thiolan-1-ylidene moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for fluorinated compounds like 2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid has surged, driven by their enhanced stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce such molecules. The compound's CAS No. 2060049-74-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in drug discovery. The fluoro group is known to improve metabolic stability, while the thiolan-1-ylidene fragment may contribute to unique binding interactions. These features have led to investigations into its use as a lead compound for treating inflammatory diseases and metabolic disorders. Additionally, its aminobenzoic acid core is a common motif in medicinal chemistry, further enhancing its appeal.

From a synthetic perspective, 2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid presents both challenges and opportunities. Its preparation often involves multi-step reactions, including fluorination and cyclization processes, which require precise control to achieve high yields. Advances in catalytic methods and flow chemistry have streamlined its production, addressing some of these challenges. Researchers are also exploring its derivatives to optimize properties like solubility and potency.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, it has been studied for its potential as a herbicide or pesticide intermediate, leveraging its ability to disrupt specific biological pathways in pests. This dual applicability in human health and agriculture underscores its versatility and broadens its market potential.

As the scientific community continues to explore 2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid, questions about its mechanism of action, toxicity profile, and scalable synthesis remain active areas of investigation. These topics are frequently queried in search engines, highlighting the need for comprehensive, up-to-date information. Future studies may focus on its structure-activity relationships and formulation strategies to unlock its full potential.

In summary, 2-fluoro-4-(1-oxo-1lambda6-thiolan-1-ylidene)aminobenzoic acid (CAS No. 2060049-74-1) represents a fascinating intersection of chemistry and biology. Its unique structural features and diverse applications make it a valuable subject for ongoing research, particularly in the context of drug development and sustainable agriculture. As innovations in synthetic chemistry and computational modeling advance, this compound is poised to play a pivotal role in addressing some of today's most pressing scientific challenges.

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